2-Chloro-1-[5-(4-methoxyphenyl)-3-(3-methylphenyl)-3,4-dihydropyrazol-2-yl]ethanone
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Description
2-Chloro-1-[5-(4-methoxyphenyl)-3-(3-methylphenyl)-3,4-dihydropyrazol-2-yl]ethanone is a useful research compound. Its molecular formula is C19H19ClN2O2 and its molecular weight is 342.82. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
- Studies on the condensation of related ethanones and the effective approaches to heterocycles like isoflavones, pyrazoles, and aminopyrimidines, which could imply potential applications in synthesizing complex organic molecules with various biological activities (Moskvina, Shilin, & Khilya, 2015).
- Research into the reductive dechlorination of related compounds by human intestinal bacteria, suggesting a possible role in the metabolic fate of certain pesticides or environmental contaminants (Yim et al., 2008).
- Synthesis of novel Schiff bases from related ethanones and pyrazole-4-carboxaldehydes derivatives, indicating potential for the development of new antimicrobial agents (Puthran et al., 2019).
Medicinal Chemistry and Pharmacology
- The creation of compounds for potential use as inhibitors in corrosion protection, showcasing the chemical versatility and potential applications in materials science (Yadav, Sinha, Sarkar, & Tiwari, 2015).
- Investigations into the antimicrobial activities of pyrazole derivatives, hinting at the possibility of discovering new drugs or antimicrobial agents from similar chemical scaffolds (Ashok et al., 2014).
Environmental Science
- Research on the environmental degradation and microbial interaction with related compounds, which may contribute to understanding the fate of certain chemicals in the environment and their potential impact on health (Satsuma & Masuda, 2012).
Properties
IUPAC Name |
2-chloro-1-[5-(4-methoxyphenyl)-3-(3-methylphenyl)-3,4-dihydropyrazol-2-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O2/c1-13-4-3-5-15(10-13)18-11-17(21-22(18)19(23)12-20)14-6-8-16(24-2)9-7-14/h3-10,18H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAMWTAWAHVFYDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2CC(=NN2C(=O)CCl)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.